Cas no 91641-05-3 (Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-)
91641-05-3 structure
Product Name:Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-
CAS No:91641-05-3
MF:C12H15NO2
MW:205.253003358841
CID:799994
PubChem ID:45093013
Update Time:2025-04-19
Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-
- 2-(3,4-dihydroxyphenyl)-4-methylpentanenitrile
- Valeronitrile, 2-(3,4-dihydroxyphenyl)-4-methyl- (7CI)
- DTXSID00667132
- 91641-05-3
-
- Inchi: 1S/C12H15NO2/c1-8(2)5-10(7-13)9-3-4-11(14)12(15)6-9/h3-4,6,8,10,14-15H,5H2,1-2H3
- InChI Key: QFQYDXHCZYLSBA-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)C(C#N)CC(C)C)O
Computed Properties
- Exact Mass: 205.11
- Monoisotopic Mass: 205.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 64.2A^2
Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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